Cas no 1421467-93-7 (2-chloro-4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide)

• Product Name: 2-chloro-4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide
• CAS No: 1421467-93-7
• MF: C₁₈H₁₆ClFN₆O
• MW: 386.810645103455
• CID: 5364269
• Update Time: 2025-05-20

2-chloro-4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-N-[2-[[6-(2-pyridinylamino)-4-pyrimidinyl]amino]ethyl]benzamide
• 2-chloro-4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

• Inchi： 1S/C18H16ClFN6O/c19-14-9-12(20)4-5-13(14)18(27)23-8-7-22-16-10-17(25-11-24-16)26-15-3-1-2-6-21-15/h1-6,9-11H,7-8H2,(H,23,27)(H2,21,22,24,25,26)
• InChI Key： IAOWYSWHVQCKES-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NC2=NC=CC=C2)N=CN=1)(=O)C1=CC=C(F)C=C1Cl

Experimental Properties

• Density: 1.422±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.1±55.0 °C(Predicted)
• pka: 12.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

Compound CAS No. 1421467-93-7: 2-chloro-4-fluoro-N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

The compound with CAS No. 1421467-93-7, known as 2-chloro-4-fluoro-N-[2-{6-[pyridin-2-ylamino]pyrimidin-4-yl}aminoethyl]benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their biological activities and synthetic versatility. The structure of this compound is characterized by a benzamide core with substituents that include a chlorine atom at position 2, a fluorine atom at position 4, and a substituted ethyl group attached to the nitrogen atom of the amide.

The presence of a pyrimidine ring, which is further substituted with a pyridine moiety, adds complexity to the molecule and potentially enhances its bioactivity. Pyrimidines are well-known for their role in nucleic acids and are often used as scaffolds in drug design due to their ability to interact with biological targets such as enzymes and receptors. The amino groups on the pyrimidine and pyridine rings suggest that this compound may exhibit hydrogen bonding capabilities, which are crucial for interactions in biological systems.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new therapeutic agents. For instance, researchers have explored the potential of pyrimidine-based compounds in anti-cancer drug design due to their ability to inhibit key enzymes involved in cell proliferation. The substitution pattern in this compound, particularly the presence of halogens (chlorine and fluorine), may influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for determining the suitability of a compound as a drug candidate.

In addition to its potential pharmaceutical applications, this compound could also find use in materials science. The combination of aromatic rings and heteroatoms may confer unique electronic properties, making it suitable for applications in organic electronics or as a precursor for advanced materials. For example, its ability to form hydrogen bonds could be exploited in designing self-assembling materials or stimuli-responsive polymers.

The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly coupling reactions. The construction of the pyrimidine ring would require careful control over reaction conditions to ensure high yields and selectivity. Given the complexity of the molecule, it is probable that this compound was synthesized using a modular approach, where individual building blocks are prepared separately before being combined in the final steps.

From an analytical standpoint, identifying such a complex molecule would require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR would provide detailed information about the molecular structure, including the positions of substituents and the presence of specific functional groups. MS would help confirm the molecular weight and structural integrity of the compound.

In terms of safety considerations, while this compound does not appear to be classified as a hazardous material or controlled substance under current regulations, proper handling procedures should still be followed due to its chemical complexity. This includes wearing appropriate personal protective equipment (PPE) during synthesis or analysis and ensuring that waste materials are disposed of according to environmental regulations.

Looking forward, further research into this compound could explore its bioavailability, toxicity profile, and mechanism of action if it is intended for pharmaceutical use. Additionally, computational studies using molecular modeling could provide insights into its interactions with biological targets and guide further optimization efforts. As interdisciplinary research continues to advance, compounds like this one will play an increasingly important role in driving innovation across various scientific fields.